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Compound of Interest

Compound Name: 1-Cyclohexylpropan-2-ol

Cat. No.: B15046462

For Immediate Implementation: A Guide to the Safe and Compliant Disposal of 1-
Cyclohexylpropan-2-ol

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel
and the protection of the environment. This guide provides detailed, step-by-step procedures
for the safe disposal of 1-Cyclohexylpropan-2-ol, a flammable alcohol. Adherence to these
protocols is essential for maintaining a safe and compliant research environment.

While specific safety data for 1-Cyclohexylpropan-2-ol is not readily available, data for a
closely related compound, 2-cyclohexyl-2-propanol, indicates that it is a combustible liquid that
can cause skin and eye irritation. Therefore, it is prudent to handle 1-Cyclohexylpropan-2-ol
as a hazardous substance, with disposal managed through a licensed waste contractor.[1]

Key Safety and Disposal Data

The following table summarizes the known and inferred safety data for 1-Cyclohexylpropan-2-
ol and its analogues. This information is critical for making informed decisions about handling
and disposal.
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Parameter Value/iInformation Source
Chemical Name 1-Cyclohexylpropan-2-ol -
CAS Number 76019-86-8 [2]
Molecular Formula CoH1s0 [2]
Assumed to be a General classification for

Hazard Classification ] o o
flammable/combustible liquid. similar alcohols.

Combustible liquid, Causes

skin irritation, Causes serious
Known Hazards (Analog) S

eye irritation. (Data for 2-

cyclohexyl-2-propanol)

) 57.78 °C (136.00 °F) (Data for
Flash Point (Analog) [3]
2-cyclohexylpropan-1-ol)

) ) Treat as hazardous waste. Do
Disposal Recommendation ] ] [11[3]
not dispose down the drain.

Experimental Protocol: Preparing 1-
Cyclohexylpropan-2-ol for Disposal

The following protocol outlines the necessary steps for the safe collection and packaging of 1-
Cyclohexylpropan-2-ol waste in a laboratory setting.

Materials:

» Designated hazardous waste container (chemically compatible, e.g., high-density
polyethylene or metal)

e Hazardous waste labels
e Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat
e Fume hood

Procedure:
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o Designate a Waste Collection Area: Establish a specific, well-ventilated area within the
laboratory for the accumulation of hazardous waste, away from ignition sources.[3]

e Select an Appropriate Waste Container: Use a container that is chemically resistant to
alcohols and has a secure, leak-proof lid. The container must be in good condition, free from
damage or deterioration.

o Label the Waste Container: As soon as the first drop of waste is added, affix a hazardous
waste label to the container. The label must include:

The words "Hazardous Waste"

[e]

[e]

The full chemical name: "1-Cyclohexylpropan-2-ol"

The accumulation start date

o

[¢]

The associated hazards (e.g., Flammable/Combustible, Irritant)
e Waste Accumulation:
o Perform all waste transfers within a fume hood to minimize inhalation exposure.
o Carefully pour the 1-Cyclohexylpropan-2-ol waste into the designated container.

o Do not mix with incompatible waste streams such as strong oxidizing agents, acids, or
bases.[3]

o Keep the waste container closed at all times, except when adding waste.
e Container Full:
o Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.
o Securely fasten the lid.
o Ensure the exterior of the container is clean and free of contamination.

o Storage Pending Disposal:
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o Store the sealed and labeled container in the designated satellite accumulation area.

o Arrange for pickup by a certified hazardous waste disposal service in a timely manner,
adhering to institutional and local regulations regarding storage time limits.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Cyclohexylpropan-2-ol.
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Disposal Decision Workflow for 1-Cyclohexylpropan-2-ol

Start: 1-Cyclohexylpropan-2-ol waste generated

Identify Hazards
(Flammable, Irritant)

Is the waste hazardous?

No (Precautionary Principle)

Collect in a labeled, Do NOT dispose down the drain
compatible hazardous waste container or in regular trash

Segregate from
incompatible materials

;

Store in a designated Satellite
Accumulation Area

;

Contact Environmental Health & Safety (EHS)
or certified waste vendor for pickup

Proper Disposal by
Licensed Facility

Click to download full resolution via product page

Disposal Workflow Diagram
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Disclaimer: This information is intended as a guide and is based on general principles of
laboratory safety. Always consult your institution's specific safety protocols and the relevant
local, state, and federal regulations before handling or disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. collectandrecycle.com [collectandrecycle.com]

2. 1-cyclohexylpropan-2-ol [webbook.nist.gov]

3. cyclohexyl propanol, 5442-00-2 [thegoodscentscompany.com]
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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